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Compound of Interest

Compound Name: 2-Amino-4-fluorobenzaldehyde

Cat. No.: B111960

An In-depth Technical Guide on 2-Amino-4-
fluorobenzaldehyde

This technical guide provides a comprehensive overview of the physical properties and
appearance of 2-Amino-4-fluorobenzaldehyde, a key intermediate in various synthetic
applications. The information is intended for researchers, scientists, and professionals in drug
development and chemical synthesis.

Chemical Identity and Structure

2-Amino-4-fluorobenzaldehyde is an aromatic compound featuring an aldehyde group and an
amine group attached to a fluorinated benzene ring. Its unique structure, with versatile
functional groups, makes it a valuable building block in medicinal chemistry and materials
science.[1]

IUPAC Name: 2-amino-4-fluorobenzaldehyde[2]

CAS Number: 152367-89-0[1][3][4][5][6]

Molecular Formula: C7HeFNO[1][2][4][5][6]

Canonical SMILES: C1=CC(=C(C=C1F)N)C=0[4]

InChl Key: KTVIOYDHBGVZSL-UHFFFAOYSA-N[2]
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Physicochemical Properties

The physical and chemical properties of 2-Amino-4-fluorobenzaldehyde are summarized in
the table below. These properties are crucial for determining appropriate handling, storage, and
reaction conditions.

Property Value Reference(s)
Molecular Weight 139.13 g/mol [11[4115]
Appearance Off-white to yellow solid [3]

Boiling Point 267 °C at 760 mmHg [11[31[5]
Density 1.293 g/cm3 [3]

Flash Point 115°C [3]

pKa -0.66 = 0.10 (Predicted) [3]

Storage and Handling

Proper storage is essential to maintain the integrity and purity of 2-Amino-4-
fluorobenzaldehyde.

» Storage Conditions: Recommended storage is at 2-8°C under an inert gas (like nitrogen or
argon) in a dry, light-proof, and tightly sealed container.[1][3][5] Some suppliers also indicate
storage at room temperature or between 10°C and 25°C.[4][6]

» Purity: Commercially available purity is typically 95% or higher.[6]

Safety Information

2-Amino-4-fluorobenzaldehyde is considered hazardous. The GHS hazard statements and
pictograms are summarized below.
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Hazard Information Details Reference(s)
Signal Word Warning [7]
Pictogram GHSO07 (Exclamation mark) [7]

H302: Harmful if

swallowedH315: Causes skin
Hazard Statements irritationH319: Causes serious [4]

eye irritationH335: May cause

respiratory irritation

] P261, P280, P302+P352,
Precautionary Statements [4]
P305+P351+P338

Synthetic Applications and Logical Workflow

2-Amino-4-fluorobenzaldehyde is a versatile intermediate used in the synthesis of a wide
range of chemical compounds.[1] Its aldehyde and amine functional groups allow for various
derivatizations, including the formation of Schiff bases and the construction of heterocyclic
systems.[1] It serves as a crucial building block for pharmaceuticals, particularly kinase
inhibitors, as the fluorine atom can enhance metabolic stability and bioavailability.[1] It is also
employed in the production of agrochemicals and fluorescent dyes.[1]

The following diagram illustrates the role of 2-Amino-4-fluorobenzaldehyde as a versatile
building block in chemical synthesis.

2-Amino-4-fluorobenzaldehyde
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Synthetic utility of 2-Amino-4-fluorobenzaldehyde.
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Experimental Protocols

Detailed experimental protocols for the determination of the specific physical properties listed
above are not available in the cited literature. These values are typically determined using
standardized analytical methods (e.g., Differential Scanning Calorimetry for melting point,
capillary methods for boiling point) which are not detailed on supplier safety data sheets.

However, a general experimental workflow for determining the solubility of a liquid solute like 2-
Amino-4-fluorobenzaldehyde in an organic solvent via the gravimetric method is provided

below.
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Preparation

Add excess 2-Amino-4-fluorobenzaldehyde
to a known volume of solvent

Stir mixture in a thermostatically
controlled vessel to reach equilibrium

Separation & Measurement

Stop stirring and allow phases to separate

Withdraw a known volume of the
saturated solvent phase

Transfer to a pre-weighed container

Evaporate the solvent

Weigh the container with the
remaining solute

Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111960#physical-properties-and-appearance-of-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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